Cas no 2034200-62-7 (N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]oxolane-3-carboxamide)

• Product Name: N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]oxolane-3-carboxamide
• CAS No: 2034200-62-7
• MF: C₁₆H₂₄N₄O₂
• MW: 304.387363433838
• CID: 5549817
• PubChem ID: 91818028
• Update Time: 2025-10-28

N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS025326561
• 2034200-62-7
• N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]oxolane-3-carboxamide
• N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)tetrahydrofuran-3-carboxamide
• F6523-1761

• Inchi： 1S/C16H24N4O2/c21-16(12-5-8-22-10-12)17-13-3-6-20(7-4-13)15-9-14(18-19-15)11-1-2-11/h9,11-13H,1-8,10H2,(H,17,21)(H,18,19)
• InChI Key： VACMQBTZLZXJPA-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(NC1CCN(C2C=C(C3CC3)NN=2)CC1)=O

Computed Properties

• Exact Mass: 304.18992602g/mol
• Monoisotopic Mass: 304.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.2Ų

Additional information on N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]oxolane-3-carboxamide

N-[1-(5-Cyclopropyl-1H-Pyrazol-3-Yl)Piperidin-4-Yl]Oxolane-3-Carboxamide: A Comprehensive Overview

The compound N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]oxolane-3-carboxamide, identified by the CAS number 2034200-62-7, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a piperidine ring, a pyrazole moiety, and a cyclopropyl group, all of which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The presence of the pyrazole ring, a five-membered aromatic heterocycle, is particularly notable due to its ability to participate in hydrogen bonding and π-interactions, which are crucial for bioavailability and target binding. The cyclopropyl group further enhances the compound's stability and selectivity, making it a promising candidate for various therapeutic applications.

The synthesis of N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]oxolane-3-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These methods not only improve efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

In terms of pharmacological activity, this compound has shown potential in inhibiting key enzymes involved in inflammatory pathways. Preclinical studies suggest that it may exhibit anti-inflammatory and analgesic properties, making it a candidate for treating conditions such as arthritis and neuropathic pain. Additionally, its ability to modulate ion channels has opened avenues for exploring its role in neurological disorders.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed favorable binding affinities with several drug targets, providing insights into its mechanism of action. These findings underscore the importance of integrating experimental and computational approaches in modern drug discovery.

As research continues to uncover new dimensions of this compound's properties, its potential applications are expected to expand into areas such as oncology and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are pivotal in translating these findings into clinical practice.